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Compound of Interest

Compound Name: 2-Hydroxytetrahydrofuran

Cat. No.: B017549

Essential Safety and Handling Guide for 2-
Hydroxytetrahydrofuran

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Hydroxytetrahydrofuran. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Risk Assessment

2-Hydroxytetrahydrofuran is a flammable liquid that poses several health risks. A thorough
risk assessment should be conducted before commencing any work.

Key Hazards:

o Flammability: The substance is a highly flammable liquid and vapor.[1][2] Vapors can form
explosive mixtures with air.[3] It is also classified as a combustible liquid.[4][5]

e Health Hazards:
o Causes skin and serious eye irritation.[2][4]
o May lead to respiratory tract irritation.[2][4]

o Harmful if ingested.[2]
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o Potential for drowsiness or dizziness.[2]

o Suspected of causing cancer.[2]

» Peroxide Formation: Like its analogue, Tetrahydrofuran (THF), 2-Hydroxytetrahydrofuran
may form explosive peroxides upon exposure to air and light.[2][3] This risk increases with
concentration, such as during distillation.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Hydroxytetrahydrofuran.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI/ISEA Z87.1
standards. A face shield should
be worn over goggles when
there is a significant splash
risk.

To protect against chemical
splashes that can cause

serious eye irritation.[2][3][4]

Skin and Body Protection

A flame-resistant lab coat, long
pants, and closed-toe shoes

are required.[3]

To prevent skin contact and

protect from fire hazards.

Hand Protection

Use of solvent-resistant gloves
is necessary. Standard nitrile
gloves have a very short
breakthrough time.[3] Consider
using laminate film gloves
(e.g., Ansell Barrier®) or
double-gloving. Always inspect
gloves before use and change
them immediately if

contamination is suspected.[6]

To prevent skin irritation and
absorption.[4][7]

Respiratory Protection

All work should be performed
in a certified chemical fume
hood.[3][4] If a fume hood is
not available or if exposure
limits may be exceeded, a
NIOSH-approved respirator
with an organic vapor cartridge
is required.[6][7][8] A full-face
respirator offers greater

protection.[7]

To prevent inhalation of
vapors, which can cause
respiratory irritation and other

systemic effects.[2][4]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to minimize risks.
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Operational Plan:

o Preparation: Before starting work, ensure that a chemical fume hood is operational and that
all necessary PPE is available and in good condition. An eyewash station and safety shower
must be readily accessible.[4]

e Handling:

o

Ground and bond containers when transferring the liquid to prevent static discharge.[9]

[¢]

Use the smallest practical quantities for the experiment.[3]

[¢]

Keep the container tightly closed when not in use.[2][4]

[e]

Avoid inhalation of vapors and contact with skin and eyes.[4][6]

e Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and
direct sunlight.[2][3][4]

o Store in a tightly sealed, air-impermeable container.[3]

o Date containers upon receipt and upon opening to monitor for potential peroxide
formation.[3][6]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
acid chlorides.[4]

Peroxide Management:

o Whenever possible, purchase 2-Hydroxytetrahydrofuran containing a peroxide inhibitor.[3]

» Test for the presence of peroxides periodically (e.g., every 3 months) using peroxide test
strips.[6]

o CAUTION: If crystals are observed in the container or around the cap, do not attempt to
open it. This may indicate the formation of explosive peroxides. Contact your institution's
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Environmental Health and Safety (EHS) office immediately for disposal.[3]

Emergency and First Aid Procedures

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[4][6]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Never

Ingestion give anything by mouth to an unconscious
person. Seek immediate medical attention.[6]
[10]

In case of a spill, evacuate the area, remove all ignition sources, and ventilate the space. For
small spills, absorb the liquid with an inert material (e.g., sand or earth) and place it in a
suitable, closed container for disposal.[4] For large spills, contact your EHS office.

Disposal Plan

2-Hydroxytetrahydrofuran and any materials contaminated with it must be disposed of as
hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.
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» Disposal: Arrange for pickup and disposal through your institution's EHS office. Do not
dispose of it down the drain or with general waste.[4][6]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.[6]

Workflow for Safe Handling of 2-
Hydroxytetrahydrofuran
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Caption: Workflow for the safe handling of 2-Hydroxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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